3',4'-Dimethoxy-2-bromoisobutyrophenone

• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol
• IUPAC Name: 2-bromo-1-(3,4-dimethoxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C12H15BrO3/c1-12(2,13)11(14)8-5-6-9(15-3)10(7-8)16-4/h5-7H,1-4H3
• InChI Key: RGUVKVVBTSDTMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1=CC(=C(C=C1)OC)OC)Br

Description

3',4'-Dimethoxy-2-bromoisobutyrophenone is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of veratrole (1,3-dimethoxybenzene) (13.8 g), 2-bromoisobutyryl bromide (23.0 g) and aluminium chloride (14.0 g) was heated for 1 hour at 70°-80° C. After cooling, ice and hydrochloric acid were added to the reaction mixture which was then extracted with ether. The extract was washed first with water and then with 1N NaOH-solution, dried and the solvent evaporated in vacuo, yielding a pale yellow oil (12.3 g).